Cas no 2248349-06-4 (4-(Difluoromethyl)-3-methylthiophene-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-methylthiophene-2-carboxylic acid
• CAS No: 2248349-06-4
• MF: C₇H₆F₂O₂S
• MW: 192.183147907257
• CID: 6012648
• PubChem ID: 137940091
• Update Time: 2025-06-13

4-(Difluoromethyl)-3-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methylthiophene-2-carboxylic acid
• EN300-6509559
• 2248349-06-4

• Inchi： 1S/C7H6F2O2S/c1-3-4(6(8)9)2-12-5(3)7(10)11/h2,6H,1H3,(H,10,11)
• InChI Key： MXOMFEUZSZCENF-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(C)=C1C(=O)O

Computed Properties

• Exact Mass: 192.00565693g/mol
• Monoisotopic Mass: 192.00565693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 4-(Difluoromethyl)-3-methylthiophene-2-carboxylic acid

Recent Advances in the Application of 4-(Difluoromethyl)-3-methylthiophene-2-carboxylic Acid (CAS: 2248349-06-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(Difluoromethyl)-3-methylthiophene-2-carboxylic acid (CAS: 2248349-06-4) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This heterocyclic carboxylic acid derivative, characterized by a difluoromethyl group at the 4-position and a methyl group at the 3-position of the thiophene ring, has demonstrated significant potential in drug discovery and development. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key areas of research involving this compound is its application in the development of small-molecule inhibitors targeting metabolic enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(Difluoromethyl)-3-methylthiophene-2-carboxylic acid exhibited potent inhibitory activity against carbonic anhydrase isoforms, with IC50 values in the low nanomolar range. The difluoromethyl group was found to play a crucial role in enhancing binding affinity through favorable interactions with hydrophobic pockets in the enzyme active site. This finding opens new avenues for the design of selective enzyme inhibitors for therapeutic applications.

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's potential in medicinal chemistry. A team from MIT reported in ACS Medicinal Chemistry Letters (2024) that structural modifications of the carboxylic acid moiety led to improved pharmacokinetic properties while maintaining biological activity. The researchers developed a series of amide and ester derivatives that showed enhanced cell permeability and metabolic stability, making them attractive candidates for further drug development. These findings underscore the versatility of 4-(Difluoromethyl)-3-methylthiophene-2-carboxylic acid as a privileged scaffold in medicinal chemistry.

The synthetic accessibility of this compound has also been a focus of recent research. A novel, scalable synthesis route was published in Organic Process Research & Development (2023), featuring a palladium-catalyzed cross-coupling as the key step. This improved synthetic protocol offers higher yields (up to 85%) and better reproducibility compared to previous methods, addressing one of the major challenges in utilizing this compound for large-scale pharmaceutical applications. The availability of efficient synthetic routes is expected to accelerate the exploration of this scaffold in drug discovery programs.

Looking forward, the unique properties of 4-(Difluoromethyl)-3-methylthiophene-2-carboxylic acid position it as a valuable tool in chemical biology and drug discovery. Its combination of synthetic tractability, structural diversity potential, and demonstrated biological activity makes it particularly attractive for fragment-based drug design approaches. Current research efforts are focusing on expanding its applications to new target classes and exploring its potential in combination therapies. As understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.